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Abstract: This document provides a detailed overview of the application of the Interacting

Boson Model (IBM) to elucidate the complex nuclear structure of Samarium-152 (¹⁵²Sm).

¹⁵²Sm, with 62 protons and 90 neutrons, is a prime example of a nucleus in a shape-phase

transitional region, exhibiting characteristics that deviate from simple vibrational or rotational

models. These notes cover the theoretical framework of the IBM, present quantitative

comparisons between experimental data and model calculations, and provide detailed

protocols for key experimental techniques used to probe the structure of this nucleus. This

content is intended for researchers and scientists in the fields of nuclear physics and related

disciplines.

Introduction to the Interacting Boson Model (IBM)
The Interacting Boson Model is a powerful theoretical framework used to describe the collective

properties of atomic nuclei.[1] In its most common form, IBM-1, no distinction is made between

proton and neutron excitations. The model simplifies the complex interactions of nucleons by

treating pairs of valence nucleons (either particles or holes) as bosons. These bosons are

categorized into two types: s bosons with angular momentum L=0 and d bosons with angular

momentum L=2.[1][2] The collective states of an even-even nucleus are then described by the

interactions of a fixed number of these bosons, N, which is the sum of the number of proton

pairs and neutron pairs outside the closed shells.

The IBM Hamiltonian can be expressed in a general form that includes terms for the energies

of the s and d bosons and their interactions. By varying the parameters of this Hamiltonian, a
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wide range of nuclear collective behaviors can be described. The model is particularly insightful

due to its three dynamical symmetries, which correspond to idealized geometric limits:

U(5) symmetry: Describes the vibrational motion of spherical nuclei.

SU(3) symmetry: Describes the rotational motion of well-deformed, axially symmetric nuclei.

O(6) symmetry: Describes γ-unstable nuclei, which are soft with respect to triaxial

deformation.

The structure of many nuclei can be understood as lying in the transitional regions between

these idealized symmetries.

The Structure of ¹⁵²Sm as a Transitional Nucleus
The nucleus ¹⁵²Sm is of significant interest as it lies in a region of rapid structural change

between the nearly spherical ¹⁵⁰Sm (N=88) and the well-deformed ¹⁵⁴Sm (N=92).[3] This

makes it an excellent laboratory for testing models of nuclear structure in a transitional regime.

Within the IBM framework, ¹⁵²Sm is located in the transition region between the U(5) vibrational

and SU(3) rotational limits.[4][5] This transitional nature is characterized by the coexistence of

spherical and deformed shapes, a phenomenon the IBM can effectively model.[6]

Data Presentation: Energy Levels and B(E2) Transitions
The validity of the IBM is tested by its ability to reproduce experimental observables. The

following tables summarize key quantitative data for ¹⁵²Sm, comparing experimental values

with theoretical calculations from the Interacting Boson Model (specifically, the IBM-2, which

distinguishes between neutron and proton bosons).

Table 1: Comparison of Experimental and IBM-2 Calculated Energy Levels for ¹⁵²Sm (in MeV)
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Level (Jπ) Band Assignment
Experimental
Energy[5]

IBM-2 Calculated
Energy[5]

2₁⁺ Ground State 0.122 0.122

4₁⁺ Ground State 0.366 0.372

6₁⁺ Ground State 0.707 0.735

0₂⁺ Beta 0.685 0.691

2₂⁺ Beta 0.810 0.816

2₃⁺ Gamma 1.086 1.041

3₁⁺ Gamma 1.234 1.201

4₃⁺ Gamma 1.372 1.401

The energy ratio R₄/₂ = E(4₁⁺)/E(2₁⁺) for ¹⁵²Sm is experimentally 3.00, while the IBM-2

calculation gives 3.05. This value is intermediate between the vibrational limit (R₄/₂ ≈ 2.0) and

the rotational limit (R₄/₂ ≈ 3.33), confirming its transitional character.[5]

Table 2: Comparison of Experimental and IBM-2 Calculated B(E2) Transition Probabilities for

¹⁵²Sm (in e²b²)

Transition (Jᵢ⁺ → J₟⁺) Experimental B(E2)[5] IBM-2 Calculated B(E2)[5]

2₁ → 0₁ 0.550 0.550

4₁ → 2₁ 0.820 0.811

6₁ → 4₁ 0.960 0.902

2₂ → 0₁ 0.003 0.004

2₂ → 0₂ 0.560 0.491

2₃ → 0₁ 0.016 0.015

2₃ → 2₁ 0.090 0.081

2₃ → 4₁ 0.002 0.003
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B(E2) values, or reduced electric quadrupole transition probabilities, are a sensitive probe of

nuclear collectivity. The good agreement between the experimental and calculated values

demonstrates the success of the IBM in describing the collective structure of ¹⁵²Sm.

Visualizations of the IBM Framework for ¹⁵²Sm
The relationships within the IBM and its application can be visualized to provide a clearer

understanding of the model's concepts.
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Caption: The Casten Triangle, illustrating the three dynamical symmetries of the IBM and the

position of ¹⁵²Sm in the transitional region between the U(5) and SU(3) limits.
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Caption: A workflow diagram illustrating the process of applying the Interacting Boson Model to

analyze the structure of a nucleus like ¹⁵²Sm.

Experimental Protocols
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The experimental data presented above are primarily obtained through gamma-ray

spectroscopy techniques, often following reactions that populate excited states in the nucleus

of interest. Below are generalized protocols for two such powerful techniques.

Protocol: In-Beam Gamma-Ray Spectroscopy via (α,2n)
Reaction
This protocol describes a typical experiment to study the excited states of ¹⁵²Sm populated via

the ¹⁵⁰Nd(α,2n)¹⁵²Sm fusion-evaporation reaction.[7]

1. Target Preparation:

Obtain a highly enriched, self-supporting foil of ¹⁵⁰Nd. The target thickness is typically on the

order of 1-2 mg/cm².

The target may be backed with a thin layer of a heavy element like gold or lead to stop the

recoiling nuclei (a "backed target") or be a thin foil to allow recoils to exit into a vacuum (a

"thin target"), depending on the specific measurements planned (e.g., lifetime measurements

using Doppler shifts).

2. Experimental Setup:

Place the target in a vacuum chamber at the end of a particle accelerator beamline.

Arrange an array of High-Purity Germanium (HPGe) detectors around the target chamber. A

modern spectrometer may consist of many detectors, often with Compton-suppression

shields (e.g., BGO scintillators) to improve the peak-to-total ratio of the measured spectra.[8]

The detectors are placed at various angles with respect to the beam direction to enable

measurements of gamma-ray angular distributions, which are important for spin and parity

assignments.

3. Data Acquisition:

Accelerate a beam of α-particles (⁴He²⁺) to an energy optimized for the (α,2n) reaction

channel (typically 20-30 MeV).
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Direct the beam onto the ¹⁵⁰Nd target.

The signals from the HPGe detectors are processed by a multi-parameter data acquisition

system. The system records the energy and timing of each detected gamma ray from each

detector.

Data is typically collected in an "event-by-event" mode, where coincident gamma rays (those

detected within a narrow time window, e.g., <100 ns) are recorded together.

4. Calibration and Data Analysis:

Energy Calibration: Before and after the main experiment, acquire spectra from standard

radioactive sources with well-known gamma-ray energies (e.g., ¹³³Ba, ¹⁵²Eu, ⁶⁰Co).[1][9] Fit a

polynomial function (usually linear or quadratic) to the peak channel vs. energy data to

establish the energy calibration for each detector.

Efficiency Calibration: Use the same standard sources, which also have well-known gamma-

ray intensities, to determine the detection efficiency of the HPGe array as a function of

energy.[10][11] This is crucial for determining the relative intensities of the observed gamma

rays.

Coincidence Analysis: Construct a symmetric gamma-gamma coincidence matrix (or a

higher-fold cube/hypercube) from the event-by-event data. By setting a gate on the energy of

a known gamma-ray transition in the matrix, a spectrum of all coincident transitions can be

generated. This is the primary method for building the nuclear level scheme, establishing the

sequence of decays, and identifying new transitions.

Angular Correlations: Analyze the relative intensity of a gamma ray detected at different

angles with respect to the beam axis (or another gamma ray) to determine transition

multipolarities and infer the spins of the excited states.

Protocol: Multi-Step Coulomb Excitation
Coulomb excitation is a powerful tool for probing collective structures, as the purely

electromagnetic interaction is well understood and allows for the extraction of electromagnetic

matrix elements, including transition probabilities and static quadrupole moments.[12][13]
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1. Beam and Target Selection:

To study ¹⁵²Sm, a stable ¹⁵²Sm target is typically used. The target should be thin (e.g., 0.5-

1.0 mg/cm²) and deposited on a thin backing (e.g., carbon) to minimize energy loss effects.

A heavy-ion beam is required to ensure a strong electromagnetic field and induce multi-step

excitations. The beam energy is kept below the "safe energy" threshold to ensure the

interaction is purely electromagnetic and not influenced by nuclear forces.[12] A common

choice might be a ⁵⁸Ni or ²⁰⁸Pb beam.

2. Experimental Setup:

The experimental setup involves a combination of particle detectors and gamma-ray

detectors.

Particle Detectors: An array of position-sensitive particle detectors (e.g., silicon detectors) is

placed at backward and/or forward angles to detect the scattered projectile and/or recoil

target nuclei. The scattering angle is crucial as the excitation probability is strongly

dependent on it.

Gamma-Ray Detectors: An array of HPGe detectors is positioned around the target to detect

the de-excitation gamma rays in coincidence with the scattered particles.

3. Data Acquisition:

The beam is directed onto the ¹⁵²Sm target.

The data acquisition system records particle-gamma coincidences. For each event, the

energy and angle of the scattered particle are recorded along with the energy and timing of

the coincident gamma ray.

This coincidence requirement is essential to isolate the gamma rays from ¹⁵²Sm from any

background reactions.

4. Data Analysis using GOSIA:
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The analysis of Coulomb excitation data is complex and is almost universally performed

using a coupled-channels least-squares fitting code such as GOSIA.[2][4]

Input Preparation:

Define the level scheme of ¹⁵²Sm, including the energies, spins, and parities of all known

states to be included in the calculation.

Provide initial estimates for all relevant E1, E2, E3, and M1 matrix elements connecting

these states. These can be taken from previous measurements or theoretical models (like

the IBM).

Define the experimental setup for each dataset being analyzed, including beam/target

properties, energies, particle detector angles, and gamma-ray detector efficiencies and

angles.

The Fitting Procedure:

GOSIA uses the semiclassical approximation to calculate the excitation amplitudes and

cross sections for all states based on the input matrix elements and experimental

conditions.[6][14]

It then compares the calculated gamma-ray yields with the experimentally measured

yields for each particle scattering angle.

A χ² minimization routine is used to iteratively adjust the matrix elements (both transitional

and diagonal) to achieve the best possible fit to all experimental data simultaneously.

Output: The output of the GOSIA fit is a set of self-consistent, model-independent

electromagnetic matrix elements and their uncertainties. These values provide a

comprehensive picture of the collective properties of the nucleus, which can then be

compared with the predictions of nuclear models like the IBM.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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